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Pegasus Workflow Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals effectively monitor

and handle errors in their Pegasus workflows.

Frequently Asked Questions (FAQs)
Q1: What are the primary tools for monitoring the status of a running Pegasus workflow?

A1: The primary tool for real-time monitoring is pegasus-status.[1][2] It provides a summary of

the workflow's progress, showing the state of jobs (e.g., UNREADY, READY, PRE, QUEUED,

POST, SUCCESS, FAILURE) and a percentage of completion.[1] For a more detailed and web-

based view, the Pegasus Workflow Dashboard offers a graphical interface to monitor

workflows in real-time.[1][3]

Q2: My workflow has failed. What is the first step I should take to debug it?

A2: The first step is to run the pegasus-analyzer command in the workflow's submit directory.

[2][4][5][6] This tool helps identify the jobs that failed and provides their standard output and

error streams, which usually contain clues about the reason for failure.[1][4]

Q3: How can I get a summary of my completed workflow's performance?
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A3: Use the pegasus-statistics command.[2][4][5][7] This tool queries the workflow's database

and provides a summary of various statistics, including total jobs, succeeded and failed jobs,

and wall times.[1][8]

Q4: What are "rescue workflows" in Pegasus?

A4: When a workflow fails and cannot be recovered automatically, Pegasus can generate a

"rescue workflow".[4][5][9] This new workflow contains only the tasks that did not complete

successfully, allowing you to fix the issue and resubmit only the failed portions, saving

significant time and computational resources.[5][9]

Q5: How does Pegasus handle automatic error recovery?

A5: Pegasus has built-in reliability mechanisms.[5] It can automatically retry jobs and data

transfers that fail.[4][5][7] It can also try alternative data sources for staging data and remap

parts of the workflow to different resources if failures occur.[4][5]

Troubleshooting Guides
Issue 1: A specific job in my workflow is consistently
failing.
Symptoms:

The pegasus-status command shows a non-zero value in the "FAILURE" column.

pegasus-analyzer points to the same job failing repeatedly.

Troubleshooting Steps:

Analyze the failed job's output:

Run pegasus-analyzer in your workflow's submit directory.

Examine the stdout and stderr sections for the failed job. Look for specific error messages

from your application code or the underlying system.

Inspect the job's submit and log files:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://github.com/pegasus-isi/ACCESS-Pegasus-Examples
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://github.com/pegasus-isi/pegasus
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/Pegasus-SWC-final.pdf
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://pegasus.isi.edu/presentations/2012/vahi-pegasus-tutorial-cw-2012.pdf
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://github.com/pegasus-isi/pegasus
https://pegasus.isi.edu/
https://github.com/pegasus-isi/pegasus
https://pegasus.isi.edu/
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://github.com/pegasus-isi/pegasus
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://github.com/pegasus-isi/pegasus
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/Pegasus-SWC-final.pdf
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://github.com/pegasus-isi/pegasus
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pegasus-analyzer will provide the paths to the job's submit file, output file, and error file.

[1][8]

The .out file contains the standard output and the .err file contains the standard error of

your job.

The .sub file describes how the job was submitted to the execution environment (e.g.,

Condor). Check for correctness of paths to executables and input files.

Check for executable and input file issues:

A common error is the executable not being found on the remote system.[4] Ensure your

transformation catalog correctly points to the executable's location on the execution site.

Verify that all required input files are correctly specified in your workflow description and

are accessible from the execution site.

Test the job manually:

If possible, try to run the command that the job was executing manually on the execution

site. This can help isolate whether the issue is with the application itself or the workflow

environment.

Issue 2: My workflow is running very slowly.
Symptoms:

The workflow is taking much longer than expected to complete.

pegasus-status shows many jobs in the "QUEUED" state for a long time.

Troubleshooting Steps:

Analyze workflow statistics:

After the workflow completes (or is stopped), run pegasus-statistics to get a breakdown of

job wall times. This can help identify if specific jobs are bottlenecks.
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Check for resource contention:

The execution site might be overloaded. Check the load on the cluster or cloud resources

you are using.

Optimize short-running jobs with clustering:

If your workflow has many very short jobs, the overhead of scheduling each job can be

significant.[4] Pegasus can cluster multiple small jobs into a single larger job to reduce

this overhead.[4] You can enable job clustering in your Pegasus properties.

Review data transfer times:

pegasus-statistics can also provide information about data transfer times. If these are

high, consider pre-staging large input files to the execution site or using a more efficient

data transfer protocol.

Quantitative Data Summary
The following tables provide examples of the quantitative data you can obtain from Pegasus
monitoring tools.

Table 1: Example Output from pegasus-analyzer

Metric Value

Total Jobs 100

Succeeded Jobs 95

Failed Jobs 5

Unsubmitted Jobs 0

Table 2: Example Summary from pegasus-statistics
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Statistic Value

Workflow Wall Time 02:30:15 (HH:MM:SS)

Cumulative Job Wall Time 10:45:30 (HH:MM:SS)

Cumulative Job Retries 12

Total Succeeded Jobs 95

Total Failed Jobs 5

Experimental Protocols
Protocol 1: Standard Workflow Monitoring and
Debugging Procedure

Submit your workflow: Use pegasus-plan and pegasus-run to submit your workflow for

execution.

Monitor progress: While the workflow is running, use pegasus-status -v periodically to check

its status.

Initial diagnosis upon failure: If pegasus-status shows failed jobs, wait for the workflow to

finish or abort it using pegasus-remove.

Detailed error analysis: Navigate to the workflow's submit directory and run pegasus-

analyzer.

Review job outputs: Carefully examine the standard output and error streams for the failed

jobs reported by pegasus-analyzer.

Generate statistics: Once the workflow is complete, run pegasus-statistics -s all to gather

performance data.

Create a rescue workflow (if necessary): If the workflow failed, a rescue workflow is

generated. After fixing the underlying issue, you can submit the rescue DAG to complete the

remaining tasks.[1]
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Visualizations
Pegasus Workflow Monitoring and Error Handling Logic
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Click to download full resolution via product page

Caption: Logical flow for monitoring a Pegasus workflow and handling failures.

Pegasus Error Analysis Workflow
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Error Analysis Steps
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Caption: A detailed workflow for diagnosing and resolving errors in Pegasus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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